1-(2-chlorophenyl)-4-[(3,5-dimethyl-4-isoxazolyl)carbonyl]piperazine

• IUPAC Name: [4-(2-chlorophenyl)piperazin-1-yl]-(3,5-dimethyl-1,2-oxazol-4-yl)methanone
• InChI: InChI=1S/C16H18ClN3O2/c1-11-15(12(2)22-18-11)16(21)20-9-7-19(8-10-20)14-6-4-3-5-13(14)17/h3-6H,7-10H2,1-2H3
• InChI Key: KTIXLYKBMAXPNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)N2CCN(CC2)C3=CC=CC=C3Cl
• Molecular Formula: C16H18ClN3O2
• Molecular Weight: 319.78 g/mol

Description

1-(2-chlorophenyl)-4-[(3,5-dimethyl-4-isoxazolyl)carbonyl]piperazine, also known as CPP, is a compound that has been extensively studied for its potential use in scientific research. It is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. In

Mechanism of Action

The exact mechanism of action of 1-(2-chlorophenyl)-4-[(3,5-dimethyl-4-isoxazolyl)carbonyl]piperazine is not fully understood, but it is believed to act as a modulator of neurotransmitter release. It has been shown to inhibit the release of glutamate, which is an excitatory neurotransmitter, and to enhance the release of GABA, which is an inhibitory neurotransmitter. This modulation of neurotransmitter release may underlie the anxiolytic and antidepressant effects of this compound.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter release, this compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the expression of certain genes involved in neuroplasticity, which may underlie its potential as a treatment for neurological disorders. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of conditions such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-(2-chlorophenyl)-4-[(3,5-dimethyl-4-isoxazolyl)carbonyl]piperazine has several advantages for use in lab experiments. It is a readily available compound that can be synthesized relatively easily. It has also been extensively studied, with a large body of literature available on its effects and potential applications. However, there are also some limitations to the use of this compound in lab experiments. It has been shown to have some toxicity at high doses, which may limit its use in certain studies. Additionally, its effects may be influenced by factors such as age and sex, which may need to be taken into account in experimental design.

Future Directions

There are several potential future directions for research on 1-(2-chlorophenyl)-4-[(3,5-dimethyl-4-isoxazolyl)carbonyl]piperazine. One area of interest is in its potential as a treatment for neurological disorders such as Parkinson's disease. Another area of interest is in its potential as a treatment for anxiety and depression. Additionally, further research may be needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter release. Overall, this compound is a compound with significant potential for scientific research, and further investigation is warranted to fully explore its potential applications.

Scientific Research Applications

1-(2-chlorophenyl)-4-[(3,5-dimethyl-4-isoxazolyl)carbonyl]piperazine has been extensively studied for its potential use in scientific research. It has been shown to have a range of effects on the central nervous system, including the modulation of neurotransmitter release and the inhibition of certain receptors. This compound has also been shown to have potential as a treatment for anxiety and depression, as well as for certain neurological disorders such as Parkinson's disease.